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Compound of Interest

Compound Name: 1,2-Dichloropropane

Cat. No.: B7799083

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1,2-
dichloropropane in a range of common organic solvents. The information contained herein is
intended to be a valuable resource for professionals in research, scientific, and drug
development fields where 1,2-dichloropropane may be utilized as a solvent or intermediate.

Core Data: Quantitative Solubility of 1,2-
Dichloropropane

The solubility of 1,2-dichloropropane in various organic solvents at 25°C is summarized in the
table below. This data is crucial for understanding its behavior in different chemical
environments and for designing experimental or industrial processes. 1,2-Dichloropropane is
generally miscible with most organic solvents.[1]
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Solvent Category

Solvent Name

Solubility (g/L) at 25°C

Alcohols Methanol 270.36[2]
Ethanol 262.96[2]

n-Propanol 227.72[2]

Isopropanol 220.36[2]

n-Butanol 248.59[2]

Isobutanol 188.65[2]

Ketones Acetone 383.33[2]
Esters Ethyl Acetate 174.91[2]
Methyl Acetate 203.33[2]

Aromatic Hydrocarbons Toluene 155.88[2]
Benzene Soluble[3][4][5]

Ethers Diethyl Ether Soluble[3][4][5]
1,4-Dioxane 371.17[2]

Halogenated Hydrocarbons Chloroform Soluble[3][6]
Nitriles Acetonitrile 227.82[2]
Amides Dimethylformamide (DMF) 365.9[2]

Note: The term "Soluble" indicates that while quantitative data was not found in the search

results, multiple sources confirm its solubility or miscibility.

Experimental Protocol for Solubility Determination

While the precise experimental protocols for the data in the table are not publicly available, a

general and reliable method for determining the solubility of a volatile organic compound like

1,2-dichloropropane in an organic solvent is the static equilibrium method followed by gas

chromatographic analysis. This method is a modification of established guidelines for aqueous
solubility determination, such as ASTM E1148 and OECD Guideline 105.
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Objective: To determine the saturation concentration of 1,2-dichloropropane in a specific
organic solvent at a constant temperature.

Materials and Equipment:

e 1,2-Dichloropropane (high purity)

» Organic solvent of interest (high purity)

o Temperature-controlled shaker or water bath

o Calibrated gas-tight syringes

e Autosampler vials with septa

e Gas chromatograph (GC) with a suitable detector (e.g., Flame lonization Detector - FID)

e Analytical balance

e Volumetric flasks and pipettes

Procedure:

o Preparation of Saturated Solution:

o An excess amount of 1,2-dichloropropane is added to a known volume of the organic
solvent in a sealed, temperature-controlled vessel.

o The mixture is agitated in a temperature-controlled shaker or water bath at a constant
temperature (e.g., 25°C) for an extended period (typically 24-48 hours) to ensure
equilibrium is reached. The presence of a small amount of undissolved 1,2-
dichloropropane at the bottom of the vessel confirms saturation.

o Sample Collection and Preparation:

o After the equilibration period, agitation is stopped, and the mixture is allowed to stand
undisturbed for a sufficient time to allow the undissolved solute to settle.
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o A sample of the supernatant (the saturated solution) is carefully withdrawn using a gas-
tight syringe.

o The sample is then diluted with a known volume of the pure organic solvent to bring the
concentration within the linear range of the GC detector.

o Gas Chromatographic Analysis:

o A calibration curve is prepared by injecting known concentrations of 1,2-dichloropropane
in the organic solvent into the GC.

o The diluted sample of the saturated solution is then injected into the GC.

o The concentration of 1,2-dichloropropane in the diluted sample is determined by
comparing its peak area to the calibration curve.

» Calculation of Solubility:

o The solubility of 1,2-dichloropropane in the organic solvent is calculated by multiplying
the concentration determined from the GC analysis by the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
solubility of 1,2-dichloropropane in an organic solvent.

...............

Click to download full resolution via product page

Solubility Determination Workflow
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This guide provides a foundational understanding of the solubility of 1,2-dichloropropane in
organic solvents, supported by quantitative data and a standardized experimental approach.
This information is intended to facilitate its effective and safe use in various scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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